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Compound of Interest

Compound Name:
N-(2-Butoxybenzyl)-2-

propanamine

CAS No.: 1040683-34-8

Cat. No.: B1532926

Get Quote

Executive Summary & Chemical Profile[3]
N-(2-Butoxybenzyl)-2-propanamine is a secondary amine intermediate, often utilized in the

synthesis of pharmaceutical compounds (e.g., Tamsulosin analogs).[1][2] Unlike common

commodity solvents, this compound presents a dual-hazard profile: it is an organic base with

significant lipophilicity (due to the butoxybenzyl group).[1][2]

Effective disposal requires treating this material not merely as "organic waste," but as a Basic

Organic Hazardous Waste.[2] Improper segregation from acidic waste streams can result in

rapid exothermic neutralization, pressure buildup, and potential container rupture.[2]
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Property Detail

Chemical Class Secondary Amine / Benzylamine Derivative

Functional Groups
Secondary Amine (-NH-), Ether (Butoxy),

Aromatic Ring

Physical State Liquid (typically) or low-melting solid

Acidity/Basicity Basic (pKb ≈ 3-4 for secondary amines)

Solubility
High in organic solvents (DCM, Methanol); Low

in water

Primary Hazards
Skin/Eye Irritant (Cat 2), Acute Toxicity (Oral),

Corrosive to mucous membranes

Hazard Characterization & Regulatory Logic
Before initiating disposal, you must classify the waste stream based on the "Pillars of

Hazardous Waste" (RCRA).[2] While this specific compound is not typically P-listed or U-listed

(unless specified by local variants), it is regulated by Characteristic:

Corrosivity (D002): As a pure amine or concentrated solution, the pH is likely >12.5.

Ignitability (D001): If dissolved in flammable solvents (Methanol, Acetone).

Toxicity: While not always TCLP listed, secondary amines are bioactive and harmful to

aquatic life; drain disposal is strictly prohibited.[2]

The "Amine Error"
A common laboratory error is disposing of amines in the "General Organic Waste" carboy

without checking pH compatibility. If that carboy contains acid chlorides, anhydrides, or strong

mineral acids from previous extractions, a violent reaction will occur.[2]

Segregation & Compatibility Logic
The following decision logic dictates where this chemical must be sequestered.
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Waste: N-(2-Butoxybenzyl)-2-propanamine

Physical State?

Solid / Trace on Debris Liquid / Solution

Bin: Hazardous Solid Waste
(Double Bagged) CRITICAL: Segregate from Acids/Oxidizers

Solvent Matrix?

Halogenated (DCM, Chloroform) Non-Halogenated (MeOH, EtOAc)

Bin: Halogenated Basic Organic Bin: Non-Halogenated Basic Organic

Click to download full resolution via product page

Figure 1: Decision tree for segregating amine waste streams to prevent incompatibility

incidents.

Operational Disposal Protocol
Phase 1: Preparation & Quenching (Optional but
Recommended)
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For pure, concentrated material (>50 mL), "quenching" reduces the hazard profile before it

enters the waste stream.[2]

Method: Dilute the amine in a compatible solvent (e.g., Ethanol) and slowly treat with dilute

acid (e.g., 1M HCl) only if you have an SOP for neutralization.[2]

Standard Practice: If no neutralization SOP exists, dispose of as "Basic Organic Waste"

directly.[2] Do not mix with general acid waste.[1]

Phase 2: Waste Container Selection
Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1]

Why? Amines can degrade certain low-grade plastics over time.[1]

Venting: Use a vented cap (e.g., Nalgene Eco-Funnel) if available to prevent pressure

buildup from slow off-gassing.[1][2]

Phase 3: Step-by-Step Disposal Procedure
Scenario A: Liquid Waste (Reaction Mixtures/Mother Liquor)

Verify pH: Dip a pH strip into the waste mixture. If pH > 10, mark the container clearly as

"ALKALINE/BASIC."[2]

Solvent Check: Determine if Halogenated solvents (DCM) are present.

If Yes: Pour into "Halogenated Basic Organic" waste.[1]

If No: Pour into "Non-Halogenated Basic Organic" waste.[1]

Labeling: Affix a hazardous waste tag.

Constituents: Write "N-(2-Butoxybenzyl)-2-propanamine" (do not use abbreviations).

Hazard Checkboxes: Check "Toxic," "Irritant," and "Flammable" (if in solvent).[2]

Scenario B: Solid Waste (Contaminated Gloves, Weigh Boats,
Silica Gel)[2]
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Containment: Place items in a clear polyethylene bag (4 mil thickness).

Double Bag: Seal the first bag and place it inside a second bag.

Why? Benzylamines often have penetrating odors that can escape single layers.

Disposal: Place in the "Hazardous Solid Waste" drum. Do not throw in regular trash.

Scenario C: Empty Containers (The "P-List" Standard)
Even if not P-listed, treat the original bottle as acutely hazardous to ensure safety.[1][2]

Triple Rinse: Rinse the empty bottle 3 times with a compatible solvent (Methanol or

Acetone).

Collect Rinsate: Pour all 3 rinses into the Liquid Waste container (Scenario A).

Deface Label: Cross out the chemical name and write "EMPTY."

Discard Bottle: Place the rinsed, uncapped bottle in the glass recycling or trash (depending

on local EHS rules).

Spill Management & Emergency Response
Immediate Action: Evacuate the immediate area if the spill is large (>100 mL) and outside a

fume hood.
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Spill Volume Response Protocol

Minor (< 50 mL)

1. Don PPE (Nitrile gloves x2, Goggles, Lab

Coat).2.[2] Cover with Chemical Absorbent Pads

(Pink/Universal).3. Wipe area with weak acid

(1% Acetic Acid/Vinegar) to neutralize residue.4.

Wash surface with soap and water.5.[3][4][5][6]

Dispose of pads as Solid Hazardous Waste.

Major (> 100 mL)

1. Alert lab personnel.2. Use Clay/Vermiculite or

dedicated Organic Spill Kit to dike the spill.3. Do

NOT use paper towels (increases surface area

for evaporation).4. Scoop absorbed material into

a wide-mouth jar.5. Contact EHS for pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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